N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(2,6-dimethylmorpholin-4-yl)acetamide
• InChI: InChI=1S/C16H24N2O4/c1-11-8-18(9-12(2)22-11)10-16(19)17-14-6-5-13(20-3)7-15(14)21-4/h5-7,11-12H,8-10H2,1-4H3,(H,17,19)
• InChI Key: MGSYFXZFDQRFSP-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC(O1)C)CC(=O)NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C16H24N2O4
• Molecular Weight: 308.37 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide, also known as DMMDA-2, is a synthetic compound that belongs to the class of phenethylamines. It was first synthesized in the 1970s and has been studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide involves its binding to the 5-HT2A receptor and activation of downstream signaling pathways. This activation leads to changes in the levels of various neurotransmitters, such as dopamine, norepinephrine, and acetylcholine, which are involved in the regulation of mood, perception, and cognition. N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide has also been shown to have some affinity for other serotonin receptors, such as the 5-HT2B and 5-HT2C receptors, but its activity at these receptors is much lower than at the 5-HT2A receptor.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide has been shown to produce a range of biochemical and physiological effects. It has been found to increase the levels of dopamine, norepinephrine, and acetylcholine in the brain, which are associated with increased arousal, attention, and cognitive function. N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide has also been shown to produce visual hallucinations and altered states of consciousness, which are thought to be mediated by its activity at the 5-HT2A receptor.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide in lab experiments is its high affinity and agonist activity at the 5-HT2A receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one of the limitations of using N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide is its potential for producing visual hallucinations and altered states of consciousness, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide. One area of interest is its potential use in the treatment of psychiatric disorders, such as depression and anxiety. N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide has been shown to have antidepressant and anxiolytic effects in animal models, and further research is needed to determine its potential as a therapeutic agent. Another area of interest is its potential use in the study of the neural mechanisms underlying consciousness and altered states of consciousness. N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide has been shown to produce visual hallucinations and altered states of consciousness in humans, and further research is needed to understand the neural basis of these effects. Overall, N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide is a promising compound for scientific research, and further studies are needed to fully understand its potential applications.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide can be synthesized by using a modified Hofmann degradation reaction. The starting material for this reaction is 2,4-dimethoxyphenylacetamide, which is converted into the corresponding N-chloro derivative. This derivative is then treated with morpholine and sodium hydroxide to yield N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide. The synthesis method of N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide has been well-established and can be easily replicated in a laboratory setting.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide has also been found to have agonist activity at the 5-HT2A receptor, which means that it can activate this receptor and mimic the effects of serotonin. This makes N-(2,4-dimethoxyphenyl)-2-(2,6-dimethyl-4-morpholinyl)acetamide a useful tool for studying the role of the 5-HT2A receptor in various physiological and pathological processes.